2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine

• Molecular Formula: C13H25N
• Molecular Weight: 195.34 g/mol
• IUPAC Name: 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine
• InChI: InChI=1S/C13H25N/c1-10-7-8-12(9-10)14-13-6-4-3-5-11(13)2/h10-14H,3-9H2,1-2H3
• InChI Key: JPBIJSNSFGUDIL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)NC2CCCCC2C

Description

2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine (CAS: 1343223-11-9) is a secondary amine featuring a cyclohexane backbone substituted with a methyl group at position 2 and a 3-methylcyclopentylamine group at the nitrogen atom. Its molecular formula is C₁₃H₂₅N, with a molecular weight of 195.34 g/mol . The compound is categorized as a cyclohexane derivative, a class of molecules widely utilized in pharmaceutical and materials research due to their conformational flexibility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine typically involves the reaction of cyclohexanone with methylamine and a suitable catalyst under controlled conditions . The reaction is carried out in a solvent such as ethanol or methanol, and the temperature is maintained between 50-70°C to ensure optimal yield.

Industrial Production Methods

In industrial settings, the production of 2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine involves large-scale reactors and continuous flow systems to maintain consistent quality and yield. The process includes purification steps such as distillation and recrystallization to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogens or other nucleophiles to form substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include potassium permanganate, chromium trioxide, lithium aluminum hydride, and various halogens. The reactions are typically carried out under controlled temperatures and in the presence of suitable solvents like ethanol or methanol .

Major Products Formed

The major products formed from these reactions include ketones, carboxylic acids, alcohols, and substituted derivatives, depending on the type of reaction and reagents used .

Scientific Research Applications

2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine is utilized in various scientific research fields, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways within biological systems. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Key Observations :

• Chlorine vs. Methylcyclopentyl : The chloro-substituted analog (C₁₀H₂₀ClN) exhibits higher electrophilicity due to the electron-withdrawing Cl atom, contrasting with the lipophilic 3-methylcyclopentyl group in the target compound .
• Fluorinated Derivatives: The trifluoroethoxyethyl analog (C₁₁H₂₀F₃NO) introduces strong polarizability and metabolic stability, common in agrochemical and drug design .

Physical and Chemical Properties

Property	2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine	2-Chloro-3-cyclohexyl-N-methylpropan-1-amine	N-(Cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine
Physical State	Not reported	Yellow oil	Colorless oil
Purity	Not reported	60% isolated yield	99.3% ee (enantiomeric excess)
Stability	Likely stable (cyclohexane backbone)	Moderate (chlorine may hydrolyze)	High (bulky substituents reduce reactivity)

Notes:

• Cyclopentane-based analogs (e.g., C₁₄H₂₁N) exhibit reduced steric hindrance compared to cyclohexane derivatives, influencing solubility .

Biological Activity

2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine, a compound with a complex structure, has garnered interest for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and applications in various fields, particularly in medicinal chemistry and biochemistry.

Chemical Structure and Properties

The compound features a cyclohexane core substituted with a methyl group and a 3-methylcyclopentyl moiety. This unique structure influences its reactivity and biological interactions.

Pharmacological Applications

• Transaminase Assays : The compound has been utilized in developing colorimetric assays for high-throughput screening of transaminases. These assays are crucial for identifying and profiling enzyme activities, thereby facilitating drug discovery processes.
• Chiral Selective Synthesis : It plays a role in the chiral selective synthesis of amines, which are precursors for various pharmaceutical agents. The compound's ability to participate in nucleophilic substitution reactions highlights its versatility as a building block in organic synthesis.
• Potential Therapeutic Targets : Research indicates that compounds structurally related to 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine may act on kappa opioid receptors (KOR), which are implicated in the treatment of substance abuse disorders. Studies have shown that certain derivatives exhibit full agonist activity at KORs, suggesting potential therapeutic applications .

The biological activity of this compound is primarily mediated through its interaction with various receptors and enzymes:

• Kappa Opioid Receptor Agonism : The compound may influence KOR signaling pathways, which are associated with analgesic effects and modulation of mood and addiction behaviors .
• Enzyme Inhibition : Preliminary investigations suggest that it could inhibit certain enzymes involved in metabolic pathways, although further research is needed to elucidate these interactions comprehensively.

Study 1: Enzyme Profiling

In a study aimed at profiling transaminase activities, 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine was tested against various substrates. The results indicated a low background coloration in the assays, demonstrating high sensitivity and specificity for enzyme detection. This characteristic makes it an ideal candidate for applications in biocatalyst optimization.

Study 2: Opioid Receptor Interaction

Another significant study explored the interaction of structurally similar compounds with KORs. The findings revealed that certain derivatives displayed differential signaling through β-arrestin-2 and G-protein-mediated pathways, highlighting the potential for developing new treatments for opioid addiction using compounds related to 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine .

Comparative Analysis of Similar Compounds

Compound Name	Biological Activity	Mechanism of Action
2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine	Transaminase profiling; KOR agonism	Enzyme inhibition; receptor signaling
MCPPHA (related compound)	KOR full agonist	β-arrestin-2 vs G-protein signaling
Sieboldine A (Lycopodium alkaloid)	Acetylcholinesterase inhibition	Enzyme inhibition